BENGHE Foundational & Exploratory

Check Availability & Pricing

Diammonium Phosphite: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diammonium phosphite

Cat. No.: B1591576

Authored for researchers, scientists, and professionals in drug development, this document
provides an in-depth overview of diammonium phosphite, covering its chemical and physical
properties, synthesis, and key applications. The information is presented through structured
data, detailed methodologies, and visual diagrams to facilitate a thorough understanding of the
compound.

Core Chemical Identity and Properties

Diammonium phosphite, also known as diammonium hydrogen phosphite, is an inorganic
compound with the chemical formula (NH4)2HPOs. It is commercially available in both
anhydrous and monohydrate forms. The Chemical Abstracts Service (CAS) has assigned the
number 22132-71-4 to the anhydrous form and 51503-61-8 to the monohydrate form.[1]

This compound is a white, crystalline solid that is notable for its hygroscopic nature, meaning it
readily absorbs moisture from the air.[2] It is highly soluble in water.[2] Upon heating, the
anhydrous form decomposes at 155 °C.[2]

Physicochemical Properties

The key physical and chemical properties of both the anhydrous and monohydrate forms of
diammonium phosphite are summarized in the table below for easy comparison.
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Anhydrous Diammonium

Diammonium Phosphite

Property .

Phosphite Monohydrate
CAS Number 22132-71-4 51503-61-8
Molecular Formula (NH4)2HPOs (NH4)2HPO3:-H20
Molecular Weight 115.05 g/mol [1][3] 133.06 g/mol [4]
Appearance White crystalline solid White crystalline solid[5]
Solubility in Water Soluble[2] Highly soluble[5]
Melting Point Decomposes at 155 °CJ[2] Not available
Density 1.619 g/cm3[2] Not available
pH of 5% Solution Not available 7.4 -7.7[6]

Chemical Specifications

The following table outlines the typical chemical specifications for diammonium phosphite

monohydrate.
Parameter Specification
Assay ((NH4)2HPO3-H20) > 98.0%][6]
Nitrogen (N) Content > 20.4%][6]
Phosphorus Pentoxide (P20s) Content > 51.9%][6]
Moisture < 2.0%][6]
Chloride (CI) < 0.0005%]6]
Iron (Fe) < 0.0005%][6]
Cadmium (Cd) < 0.0005%][6]
Lead (Pb) < 0.001%][6]
Arsenic (As) < 0.001%]6]
Water Insoluble Materials < 0.01%]6]
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Synthesis of Diammonium Phosphite

The synthesis of diammonium phosphite is based on the acid-base neutralization reaction
between phosphorous acid (HsPOs) and ammonia (NHs). The reaction stoichiometry dictates
that two moles of ammonia react with one mole of phosphorous acid to form one mole of
diammonium phosphite.

General Laboratory Synthesis Protocol

While specific industrial processes may vary, a general laboratory-scale synthesis can be
performed as follows:

o Preparation of Reactants: Prepare a solution of phosphorous acid of a known concentration.
Similarly, prepare an aqueous solution of ammonia.

o Neutralization Reaction: Slowly add the ammonia solution to the phosphorous acid solution
under constant stirring. The reaction is exothermic, and cooling may be necessary to control
the temperature.

e pH Monitoring: Continuously monitor the pH of the reaction mixture. The addition of ammonia
is continued until a neutral or slightly alkaline pH is achieved, indicating the complete
neutralization of the phosphorous acid.

o Crystallization: The resulting solution of diammonium phosphite is then concentrated by
gentle heating to evaporate excess water.

« |solation and Drying: The concentrated solution is allowed to cool, leading to the
crystallization of diammonium phosphite. The crystals are then isolated by filtration,
washed with a small amount of cold water or a suitable solvent, and dried under vacuum.
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General Synthesis Workflow for Diammonium Phosphite.
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Key Applications and Mechanisms of Action

Diammonium phosphite is a versatile compound with applications in various fields, primarily
owing to its properties as a reducing agent and a corrosion inhibitor.

Reducing Agent in Organic Synthesis

Diammonium phosphite serves as an effective hydrogen donor in certain reduction reactions.
A notable application is the chemoselective hydrogenation of aromatic nitro compounds to their
corresponding amines. This reaction is particularly useful in the synthesis of pharmaceuticals

and other fine chemicals where the nitro group needs to be selectively reduced in the presence

of other sensitive functional groups.

The process typically involves the use of diammonium phosphite in conjunction with a
catalyst, such as commercial zinc dust.[7] The reaction proceeds efficiently at room
temperature and is tolerant of various functional groups like halogens, hydroxyls, nitriles, and

esters.[7]
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Chemoselective Reduction of Aromatic Nitro Compounds.

Corrosion Inhibitor

Diammonium phosphite is also utilized as a corrosion inhibitor, particularly for protecting
metals like steel.[2] The mechanism of inhibition involves the formation of a protective, passive
film on the metal surface, which acts as a barrier to the corrosive environment.

In the case of steel, the phosphite ions can react with ferrous ions (Fe2*) that form at the
anodic sites of the corrosion cell. This reaction leads to the precipitation of a stable and
sparingly soluble iron phosphate (FePOa) layer.[8] This passive film effectively blocks the
electrochemical reactions that cause corrosion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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